Cas no 1820748-59-1 (Ethyl (2Z)-2-(3-bromo-2-fluorophenyl)-2-hydrazinylideneacetate)

• Product Name: Ethyl (2Z)-2-(3-bromo-2-fluorophenyl)-2-hydrazinylideneacetate
• CAS No: 1820748-59-1
• CID: 4619599
• Update Time: 2025-11-01

Ethyl (2Z)-2-(3-bromo-2-fluorophenyl)-2-hydrazinylideneacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl (2Z)-2-(3-bromo-2-fluorophenyl)-2-hydrazinylideneacetate

Additional information on Ethyl (2Z)-2-(3-bromo-2-fluorophenyl)-2-hydrazinylideneacetate

Comprehensive Analysis of Ethyl (2Z)-2-(3-bromo-2-fluorophenyl)-2-hydrazinylideneacetate (CAS No. 1820748-59-1)

The compound Ethyl (2Z)-2-(3-bromo-2-fluorophenyl)-2-hydrazinylideneacetate (CAS No. 1820748-59-1) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. With its unique molecular structure featuring a 3-bromo-2-fluorophenyl moiety and a hydrazinylideneacetate ester group, this compound serves as a versatile intermediate in organic synthesis. Researchers are particularly interested in its potential applications in drug discovery, where its Z-configuration and halogen-substituted aromatic ring may contribute to enhanced bioactivity and selectivity.

In recent years, the demand for fluorinated and brominated aromatic compounds has surged due to their pivotal role in modulating pharmacokinetic properties. The presence of both fluorine and bromine atoms in Ethyl (2Z)-2-(3-bromo-2-fluorophenyl)-2-hydrazinylideneacetate makes it a valuable building block for designing molecules with improved metabolic stability and target binding affinity. This aligns with current trends in medicinal chemistry, where researchers frequently search for "halogenated drug intermediates" or "fluorophenyl derivatives in drug design."

The synthetic utility of this compound extends beyond pharmaceuticals. Its hydrazinylideneacetate functionality allows for diverse transformations, including cyclizations and condensations, making it relevant to queries like "hydrazone-based synthesis" or "ester derivatives in heterocycle formation." Analytical techniques such as NMR, HPLC, and LC-MS are typically employed to characterize its purity and isomeric form, addressing common search terms like "CAS 1820748-59-1 analysis methods."

From an industrial perspective, scalability and cost-efficiency are critical considerations. The compound's stability under various storage conditions and compatibility with common solvents (e.g., DMSO, ethanol) are frequently discussed topics in patent literature and technical forums. Environmental and regulatory aspects also drive searches for "green synthesis of bromofluorophenyl compounds," highlighting the need for sustainable production methods.

In summary, Ethyl (2Z)-2-(3-bromo-2-fluorophenyl)-2-hydrazinylideneacetate represents a compelling case study in modern synthetic chemistry. Its structural features and multifunctional nature cater to evolving research needs, while its CAS No. 1820748-59-1 serves as a key identifier for procurement and regulatory compliance. As innovation in halogenated compounds continues to accelerate, this compound remains a subject of active investigation across academic and industrial laboratories worldwide.